GSK3117391
GSK3117391
GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders.
Brand Name:
Vulcanchem
CAS No.:
1018673-42-1
Catalog No.:
VC1058851
InChI:
InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1
SMILES:
O=C(OC1CCCC1)[C@H](C2CCCCC2)NCC3=CC=C(CCC(NO)=O)N=C3
Molecular Formula:
C22H33N3O4
Molecular Weight:
403.523
GSK3117391
* For research use only. Not for human or veterinary use.
CAS No.: 1018673-42-1
Inhibitors
Catalog No.: VC1058851
Molecular Formula: C22H33N3O4
Molecular Weight: 403.523
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1018673-42-1 |
|---|---|
| Product Name | GSK3117391 |
| IUPAC Name | cyclopentyl (S)-2-cyclohexyl-2-(((6-(3-(hydroxyamino)-3-oxopropyl)pyridin-3-yl)methyl)amino)acetate |
| Synonyms | GSK3117391; GSK-3117391; GSK 3117391; GSK3117391A; GSK-3117391A; GSK 3117391A; HDAC-IN-3; HDAC-IN3; HDAC-IN 3; |
| Molecular Formula | C22H33N3O4 |
| Molecular Weight | 403.523 |
| InChI | InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1 |
| InChIKey | AFDPFLDWOXXHQM-NRFANRHFSA-N |
| SMILES | O=C(OC1CCCC1)[C@H](C2CCCCC2)NCC3=CC=C(CCC(NO)=O)N=C3 |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Solubility | Soluble in DMSO |
| Description | GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders. |
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18.0152 g/mol
